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Compound of Interest

Compound Name: 3-Bromo-2-iodopyridine

CAS No.: 408502-43-2

Cat. No.: B1290381

Get Quote

An In-depth Technical Guide to 3-Bromo-2-iodopyridine (CAS No. 408502-43-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Bromo-2-iodopyridine has emerged as a pivotal building block in modern organic synthesis

and medicinal chemistry. Its unique substitution pattern, featuring two distinct halogen atoms on

a pyridine core, offers a versatile platform for the construction of complex molecular

architectures. The differential reactivity of the carbon-iodine and carbon-bromine bonds allows

for selective, sequential functionalization, a highly sought-after attribute in the synthesis of

novel therapeutic agents. This guide provides a comprehensive overview of 3-Bromo-2-
iodopyridine, including its chemical identity, physicochemical properties, synthetic

considerations, and strategic applications in drug discovery, with a focus on enabling

researchers to leverage its full synthetic potential.

Chemical Identity and Physicochemical Properties
The foundational step in utilizing any chemical reagent is a thorough understanding of its

fundamental properties. 3-Bromo-2-iodopyridine is unambiguously identified by its CAS
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number: 408502-43-2[1][2][3][4][5].

Property Value Source(s)

CAS Number 408502-43-2 [1][2][3]

Molecular Formula C₅H₃BrIN [1][2][5]

IUPAC Name 3-bromo-2-iodopyridine [3]

Molecular Weight 283.89 g/mol [2][3]

Appearance Solid [1]

Boiling Point 264°C at 760 mmHg [2]

Density 2.347 g/cm³ [2]

InChI Key
NYCGGAQICCWUCI-

UHFFFAOYSA-N
[1][2][3]

Synthesis and Reactivity: A Tale of Two Halogens
The synthetic utility of 3-Bromo-2-iodopyridine is rooted in the differential reactivity of its two

halogen substituents. The carbon-iodine bond is weaker and more polarizable than the carbon-

bromine bond, making it significantly more susceptible to oxidative addition in palladium-

catalyzed cross-coupling reactions. This predictable chemoselectivity is the cornerstone of its

application in multi-step syntheses.

While specific, high-yield syntheses of 3-bromo-2-iodopyridine itself are often proprietary, a

general understanding can be derived from established pyridine halogenation methodologies. A

plausible synthetic approach could involve the iodination of 3-bromopyridine. The synthesis of

the precursor, 3-bromopyridine, can be achieved through methods such as the reaction of

pyridine with bromine in the presence of sulfuric acid[6][7].

Plausible Synthetic Pathway
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Caption: Plausible synthetic route to 3-Bromo-2-iodopyridine.

The true value of this molecule is realized in its subsequent reactions. The iodine at the 2-

position can be selectively displaced via reactions like Suzuki, Stille, or Sonogashira couplings,

leaving the bromine at the 3-position available for a secondary transformation under different

reaction conditions. This stepwise functionalization is critical for building molecular complexity

in a controlled manner.

Strategic Application in Drug Discovery
Halogenated pyridines are privileged scaffolds in medicinal chemistry, appearing in a multitude

of approved drugs[8]. The strategic placement of bromine and iodine in 3-Bromo-2-
iodopyridine provides medicinal chemists with a powerful tool for rapidly generating diverse

libraries of compounds for biological screening.

The typical workflow involves an initial cross-coupling reaction at the more reactive C-I bond,

followed by a second coupling at the C-Br bond. This allows for the introduction of two different

substituents, enabling a thorough exploration of the structure-activity relationship (SAR) around

the pyridine core. This approach is particularly valuable in the development of kinase inhibitors,

where precise positioning of functional groups is essential for achieving high potency and

selectivity[8][9].
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Workflow for Sequential Functionalization

Step 1: C-I Bond Functionalization

Step 2: C-Br Bond Functionalization
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(e.g., Buchwald-Hartwig)
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Caption: Sequential cross-coupling strategy using 3-Bromo-2-iodopyridine.

Safety and Handling
As with any halogenated organic compound, appropriate safety precautions must be observed

when handling 3-Bromo-2-iodopyridine.

Hazard Statements: The compound is classified as harmful if swallowed (H302), causes skin

irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation

(H335)[1][3][5].

Personal Protective Equipment (PPE): Use of safety goggles, chemical-resistant gloves, and

a lab coat is mandatory. All handling should be performed in a well-ventilated fume hood[2]

[10].
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Storage: It should be stored in a cool, dark place under an inert atmosphere, typically

between 2-8°C[1].

Incompatible Materials: Avoid contact with strong oxidizing agents[11].

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations[2].

Conclusion
3-Bromo-2-iodopyridine (CAS No. 408502-43-2) is more than just a chemical intermediate; it

is a strategic tool for innovation in drug discovery and materials science. Its well-defined and

differential reactivity allows for the efficient and controlled synthesis of complex, disubstituted

pyridine derivatives. For researchers and drug development professionals, a thorough

understanding of its properties and reactivity is key to unlocking its potential in the creation of

next-generation therapeutics.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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